2-[2-(1,4-Dioxaspiro[4.5]decan-3-ylmethylamino)ethoxy]ethanol

• IUPAC Name: 2-[2-(1,4-dioxaspiro[4.5]decan-3-ylmethylamino)ethoxy]ethanol
• InChI: InChI=1S/C13H25NO4/c15-7-9-16-8-6-14-10-12-11-17-13(18-12)4-2-1-3-5-13/h12,14-15H,1-11H2
• InChI Key: KLMBQNSEWMHXOC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OCC(O2)CNCCOCCO
• Molecular Formula: C13H25NO4
• Molecular Weight: 259.34 g/mol

Description

2-[2-(1,4-Dioxaspiro[45]decan-3-ylmethylamino)ethoxy]ethanol is a chemical compound with a unique structure and properties that have garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for 2-[2-(1,4-Dioxaspiro[4.5]decan-3-ylmethylamino)ethoxy]ethanol would likely involve large-scale chemical synthesis processes. These methods would be optimized for yield, purity, and cost-effectiveness. The exact industrial methods are proprietary and not disclosed in public sources.

Chemical Reactions Analysis

Types of Reactions

2-[2-(1,4-Dioxaspiro[4.5]decan-3-ylmethylamino)ethoxy]ethanol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in an anhydrous solvent.

Substitution: Halogens in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, reduction may yield alcohols, and substitution may yield halogenated compounds.

Scientific Research Applications

2-[2-(1,4-Dioxaspiro[4.5]decan-3-ylmethylamino)ethoxy]ethanol has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential effects on biological systems and pathways.

Medicine: Investigated for its potential therapeutic properties and drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-[2-(1,4-Dioxaspiro[4.5]decan-3-ylmethylamino)ethoxy]ethanol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways are subjects of ongoing research.

Comparison with Similar Compounds

2-[2-(1,4-Dioxaspiro[4.5]decan-3-ylmethylamino)ethoxy]ethanol can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 132988137: Another compound with similar structural features but different biological activity.

CID 24066906: A compound with similar chemical properties but different applications.

The uniqueness of this compound lies in its specific structure and the resulting properties that make it suitable for various applications in scientific research.

Conclusion

This compound is a compound of significant interest in various scientific fields due to its unique properties and potential applications. Its synthesis, chemical reactions, and mechanism of action are subjects of ongoing research, and it holds promise for future developments in chemistry, biology, medicine, and industry.